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Compound Name:
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Cat. No.: B13919401

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 6-
(hydroxymethyl)picolinate, a pyridine-based organic compound of interest in chemical
synthesis and pharmaceutical development. This document will cover its chemical identity, a
proposed synthetic route, analytical characterization methods, and potential applications,
offering field-proven insights for its practical use.

Part 1: Core Chemical Identity

Isopropyl 6-(hydroxymethyl)picolinate is a derivative of picolinic acid, featuring both an
isopropyl ester and a hydroxymethyl group. This unique combination of functional groups
suggests its potential as a versatile building block in organic synthesis.

Chemical Structure and Nomenclature:

o |[UPAC Name: propan-2-yl 6-(hydroxymethyl)pyridine-2-carboxylate
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e CAS Number: Not available in common chemical databases. While a specific CAS number is
not assigned, its constituent parts are well-characterized.

e Molecular Formula: C10H13NOs
e Molecular Weight: 195.22 g/mol

Table 1: Physicochemical Properties (Predicted)

Property Value Source

LogP 1.25 Predicted
pKa (most acidic) 13.99 (alcohol) Predicted
pKa (most basic) 2.59 (pyridine) Predicted
Molar Refractivity 51.5cm?3 Predicted
Polar Surface Area 58.9 A2 Predicted

Part 2: Synthesis and Mechanism

The synthesis of Isopropyl 6-(hydroxymethyl)picolinate can be logically achieved through
the esterification of its parent carboxylic acid, 6-(hydroxymethyl)picolinic acid. The most
common and industrially scalable method for this transformation is the Fischer-Speier
esterification.

Proposed Synthetic Pathway: Fischer-Speier
Esterification

This acid-catalyzed esterification involves the reaction of 6-(hydroxymethyl)picolinic acid with
isopropanol in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic
acid. The reaction is reversible, and to drive it towards the product, excess isopropanol is used,
and water is removed as it is formed.
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Caption: Fischer-Speier esterification of 6-(hydroxymethyl)picolinic acid.

Detailed Experimental Protocol

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 6-(hydroxymethyl)picolinic acid (1.0 eq).

Reagent Addition: Add an excess of isopropanol (10-20 eq) to the flask to serve as both the
reactant and the solvent.

Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the
reaction mixture.

Reaction Conditions: Heat the mixture to reflux (approximately 82°C) and maintain for 4-6
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.
[1] The combined organic layers are then washed with brine, dried over anhydrous sodium
sulfate, and filtered.[1]
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 Purification: Concentrate the organic extract under reduced pressure. The crude product can
be purified by column chromatography on silica gel to yield pure Isopropyl 6-
(hydroxymethyl)picolinate.

Part 3: Analytical Characterization

To ensure the identity and purity of the synthesized Isopropyl 6-(hydroxymethyl)picolinate, a
combination of analytical techniques should be employed.

Chromatographic Methods

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for both
separating the compound from any impurities and for confirming its molecular weight.[2] A
capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, would
be suitable for this analysis.[2] The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of the compound (195.22 g/mol ).

Spectroscopic Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will provide detailed information about the structure.
Key expected signals include a doublet for the six methyl protons of the isopropyl group, a
septet for the methine proton of the isopropyl group, a singlet for the methylene protons of
the hydroxymethyl group, and distinct signals for the three aromatic protons on the
pyridine ring.

o 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl
carbon of the ester, the carbons of the pyridine ring, the carbons of the isopropyl group,
and the carbon of the hydroxymethyl group.

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the O-H stretch of the alcohol (around 3300 cm~1), the C=0 stretch of the ester (around
1720 cm~1), and C-O stretches.
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Caption: Workflow for the synthesis, purification, and analysis.

Part 4: Applications and Future Directions

While specific applications for Isopropyl 6-(hydroxymethyl)picolinate are not extensively
documented, its structure suggests several potential uses in research and development.

e Pharmaceutical Intermediate: The picolinate scaffold is present in numerous biologically

active molecules. The hydroxymethyl group provides a handle for further functionalization,

and the isopropyl ester can act as a lipophilic moiety to improve drug delivery characteristics.

Isopropyl esters, such as Isopropyl Myristate, are known to act as penetration enhancers in

topical formulations.[3][4]
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o Coordination Chemistry: The pyridine nitrogen and the ester and alcohol oxygen atoms can
act as ligands for metal ions, making this compound a candidate for the synthesis of novel
coordination complexes with potential catalytic or material science applications.

o Agrochemicals: Picolinic acid derivatives are also found in some herbicides and fungicides.
The specific substitutions on this molecule could be explored for new agrochemical
discovery.

Part 5: Safety and Handling

Although a specific Safety Data Sheet (SDS) for Isopropyl 6-(hydroxymethyl)picolinate is
not available, the safety precautions for related compounds should be considered. For
example, Methyl 6-(hydroxymethyl)picolinate is associated with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation). Therefore, it is recommended to
handle Isopropyl 6-(hydroxymethyl)picolinate with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-
ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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